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An In-depth Technical Guide to (E)-2-Octenal: Chemical and Physical Properties for

Researchers and Drug Development Professionals

Abstract
(E)-2-Octenal is an α,β-unsaturated aldehyde recognized for its distinct green, fatty, and

cucumber-like aroma.[1][2][3] It is a naturally occurring volatile organic compound found in

various plants and insects and is utilized as a flavoring and fragrance agent.[1][3][4][5] Beyond

its sensory characteristics, (E)-2-Octenal exhibits notable biological activities, including

antifungal and antibacterial properties, making it a subject of interest for research in food

science, agriculture, and drug development.[1][6][7] This technical guide provides a

comprehensive overview of the core chemical and physical properties of (E)-2-Octenal,
detailed experimental protocols, and a summary of its biological significance, tailored for

scientific and professional audiences.

Chemical and Physical Properties
(E)-2-Octenal is a colorless to slightly yellow liquid at room temperature.[8][9][10] Its chemical

identity and key physical properties are summarized below.

Table 1: General Chemical Information for (E)-2-Octenal
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Identifier Value Source

IUPAC Name (E)-oct-2-enal [1]

Synonyms
trans-2-Octenal, (E)-Oct-2-

enal, trans-2-Octen-1-al
[1][11]

CAS Number 2548-87-0 [1][10][12]

Molecular Formula C₈H₁₄O [1][10][12]

Molecular Weight 126.20 g/mol [1][12]

Canonical SMILES CCCCC/C=C/C=O [10]

Table 2: Physical and Chemical Properties of (E)-2-Octenal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5283324
https://pubchem.ncbi.nlm.nih.gov/compound/5283324
https://www.chemeo.com/cid/29-460-9/2-Octenal-E
https://pubchem.ncbi.nlm.nih.gov/compound/5283324
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2548870&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/5283324
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2548870&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/5283324
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2548870&Mask=200
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b3028649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Source

Physical Description

Colorless to slightly

yellow liquid with a

distinct green-leafy

odor.

Ambient [1][3][8][10]

Density 0.835 - 0.846 g/mL at 25 °C [1][8][13]

Boiling Point 84 - 86 °C at 19 mmHg [8][10][13]

Melting Point 3.5 °C (estimate) [10][13]

Flash Point
68.33 - 71 °C (155 -

159.8 °F)
TCC [4][14]

Vapor Pressure 0.55 - 0.59 mmHg at 25 °C [1][4]

Refractive Index 1.449 - 1.455 at 20 °C [1][2][4]

Solubility

Slightly soluble to not

miscible in water.

Soluble in alcohol,

fixed oils, and most

organic solvents.

[1][8][9][10]

LogP (o/w) 2.32 - 2.81 [10][11][15]

Stability Air and light sensitive. [10][13]

Spectral Information
Detailed spectral data is crucial for the identification and characterization of (E)-2-Octenal.
Mass spectrometry (electron ionization) and gas chromatography data are available through

public databases such as the NIST WebBook.[12][16] Libraries like the Wiley Registry of Mass

Spectral Data, KnowItAll IR/Raman Spectral Libraries, and the Sigma-Aldrich Library of ATR-

IR/FT-IR/NMR Spectra also contain reference spectra for this compound.[17]

Experimental Protocols
Synthesis of (E)-2-Octenal via Aldol Condensation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5283324
https://www.haz-map.com/Agents/18101
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8468147.htm
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5283324
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8468147.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8468147_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8468147.htm
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8468147_EN.htm
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8468147_EN.htm
https://www.thegoodscentscompany.com/data/rw1005621.html
https://www.fishersci.com/store/msds?partNumber=AAA18830&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5283324
https://www.thegoodscentscompany.com/data/rw1005621.html
https://pubchem.ncbi.nlm.nih.gov/compound/5283324
http://www.perflavory.com/docs/doc1005621.html
https://www.thegoodscentscompany.com/data/rw1005621.html
https://pubchem.ncbi.nlm.nih.gov/compound/5283324
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8468147.htm
https://wap.guidechem.com/question/what-are-the-properties-synthe-id129377.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chemeo.com/cid/29-460-9/2-Octenal-E
https://foodb.ca/compounds/FDB002956
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8468147_EN.htm
https://www.benchchem.com/product/b3028649?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2548870&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=2548-87-0
https://spectrabase.com/compound/EnrPb049ZlC
https://www.benchchem.com/product/b3028649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common method for synthesizing α,β-unsaturated aldehydes like (E)-2-Octenal is through an

aldol condensation reaction. The following protocol is a generalized representation based on

established organic chemistry principles for this transformation.

Workflow for Aldol Condensation Synthesis

Reaction Setup

Reaction & Quench Workup & Purification

Hexanal + Acetaldehyde
(Starting Materials)

Mix & Stir
(Room Temp or Cooled)

Combine

Solvent (e.g., Ethanol)

Base Catalyst
(e.g., NaOH solution)

Acidify to Quench
(e.g., aq. HCl)

Reaction Progress Liquid-Liquid Extraction
(e.g., Ether/Water)

Neutralize Dry Organic Layer
(e.g., MgSO4) Vacuum DistillationConcentrate (E)-2-Octenal

Click to download full resolution via product page

Caption: General workflow for the synthesis of (E)-2-Octenal.

Methodology:

Reaction Setup: In a reaction vessel, the starting aldehydes (e.g., hexanal and

acetaldehyde) are dissolved in a suitable solvent such as ethanol.

Catalysis: A base catalyst, typically an aqueous solution of sodium hydroxide, is added

dropwise to the stirred solution, often under cooled conditions to control the reaction rate.

Reaction: The mixture is stirred for a set period, allowing the aldol condensation and

subsequent dehydration to occur, forming the α,β-unsaturated aldehyde.

Quenching: The reaction is stopped (quenched) by carefully neutralizing the base with a

dilute acid solution.
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Extraction: The product is separated from the aqueous phase using liquid-liquid extraction

with an organic solvent like diethyl ether.

Purification: The combined organic layers are dried over an anhydrous salt (e.g., magnesium

sulfate), filtered, and the solvent is removed. The crude product is then purified, typically by

vacuum distillation, to yield pure (E)-2-Octenal.[18]

Synthesis via Oxidation of an Enol Derivative
An alternative synthesis route involves the copper-catalyzed oxidation of an enol derivative.[9]

Methodology:

Setup: In a nitrogen-filled glove box, a Schlenk tube is charged with dichloromethane, an

enol derivative (1.0 mmol), CuPF₆(CH₃CN)₄ (0.05 mmol), di-tert-butyl ethylenediamine (0.05

mmol), and 4-dimethylaminopyridine (0.20 mmol).[9]

Addition of Molecular Sieves: 100 mg of 4Å molecular sieves are added, and the tube is

sealed.[9]

Oxygenation: The atmosphere is replaced with oxygen at a constant pressure of 1

atmosphere.[9]

Reaction: The mixture is stirred at room temperature for 1 hour.[9]

Workup: The reaction is quenched with a 10% NaHSO₄ aqueous solution. The product is

extracted with dichloromethane, the organic layer is dried with anhydrous MgSO₄, filtered,

and concentrated under vacuum to yield (E)-2-Octenal.[9]

Biological Activity and Signaling
(E)-2-Octenal is not merely an aromatic compound; it possesses significant biological activities

that are of interest to drug development and agricultural science professionals.

Antimicrobial and Antifungal Activity
(E)-2-Octenal has demonstrated notable antibacterial and antifungal properties.[1][6][7] Its

mechanism of action is believed to involve the disruption of cellular membranes. As an α,β-
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unsaturated aldehyde, it can readily interact with biological nucleophiles, such as thiol groups

in proteins, potentially leading to enzyme inhibition and cellular dysfunction.

Studies suggest that 2-alkenals can cause significant perturbation of the lipid fraction of plasma

membranes, leading to increased permeability and leakage of cellular contents.[7] This

disruption of membrane integrity is a key component of its microbicidal effect. Furthermore,

recent research on a prochloraz-resistant strain of Penicillium italicum indicated that (E)-2-
octenal's antifungal activity involves damaging the function of mitochondria.[6]

Bacterial / Fungal Cell

(E)-2-Octenal

Cell Membrane

Mitochondria

Cellular Proteins
(e.g., Enzymes)

Membrane Perturbation
& Increased PermeabilityInteracts with Lipids

Mitochondrial
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Reacts with Thiols

Cell Death
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Caption: Proposed antimicrobial mechanisms of (E)-2-Octenal.

Role in Insect Chemical Defense
(E)-2-Octenal is a component of the defensive secretions of several heteropteran insect

species.[19] It acts as a repellent against predators, such as the praying mantis.[19] This

natural function highlights its potent biological activity and its role in interspecies signaling.

Safety and Handling
(E)-2-Octenal is classified as a combustible liquid and can cause skin and serious eye

irritation.[5][20] It may also cause respiratory irritation.[20]
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Handling: Use in a well-ventilated area, avoiding inhalation of vapors and contact with skin

and eyes. Wear appropriate personal protective equipment (PPE), including gloves and

safety goggles.[5][14]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container. Protect from

heat, light, and sources of ignition as it is air and light sensitive.[5][10][13]

First Aid: In case of skin contact, wash with plenty of soap and water. For eye contact, rinse

cautiously with water for several minutes. If inhaled, move to fresh air. Seek medical

attention if irritation persists.[5][20]

Conclusion
(E)-2-Octenal is a multifaceted α,β-unsaturated aldehyde with well-defined chemical and

physical properties. While widely used for its sensory characteristics, its significant

antimicrobial and antifungal activities present compelling opportunities for further research in

drug development, food preservation, and as a potential alternative to conventional fungicides.

A thorough understanding of its synthesis, properties, and biological mechanisms is essential

for harnessing its full potential in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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